Cas no 1021219-34-0 (N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide)

• Product Name: N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide
• CAS No: 1021219-34-0
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 6416218
• PubChem ID: 42226792
• Update Time: 2025-05-24

N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide
• N-[2-(6-oxopyridazin-1-yl)ethyl]-4-phenoxybenzenesulfonamide
• AKOS024505076
• 1021219-34-0
• F5284-0051
• N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-4-phenoxybenzenesulfonamide

• Inchi： 1S/C18H17N3O4S/c22-18-7-4-12-19-21(18)14-13-20-26(23,24)17-10-8-16(9-11-17)25-15-5-2-1-3-6-15/h1-12,20H,13-14H2
• InChI Key： PRCCAJOJNQJOQD-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=CC=CC2=O)(=O)=O)=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide

Comprehensive Overview of N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide (CAS No. 1021219-34-0)

N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide (CAS No. 1021219-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative combines a pyridazinone moiety with a phenoxybenzene group, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a modulator of enzymatic activity, with studies suggesting its relevance in targeting inflammatory pathways and metabolic disorders.

The compound's CAS No. 1021219-34-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure features a sulfonamide linker, which is known to enhance binding affinity to biological targets, making it a candidate for designing inhibitors of specific proteins. Recent trends in AI-driven drug discovery have highlighted similar compounds for their potential in personalized medicine, aligning with the growing demand for tailored therapeutic solutions.

One of the most searched questions related to this compound is: "What are the applications of sulfonamide derivatives in modern medicine?" N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide exemplifies the innovation in this field, as sulfonamides are widely explored for their antibacterial, anti-inflammatory, and anticancer properties. Its pyridazinone core further expands its utility, as this heterocycle is frequently employed in developing kinase inhibitors and cardiovascular drugs.

From a synthetic chemistry perspective, the compound's phenoxybenzene segment offers opportunities for structural optimization. Researchers are investigating modifications to improve solubility and bioavailability, addressing common challenges in drug development. The rise of green chemistry has also influenced synthesis protocols for such compounds, with an emphasis on reducing hazardous byproducts—a topic frequently queried in academic and industrial forums.

In the context of bioactivity profiling, preliminary studies suggest that CAS No. 1021219-34-0 may interact with cyclooxygenase (COX) enzymes, which are pivotal in inflammation regulation. This aligns with current healthcare trends focusing on chronic inflammation management, a hot topic in both scientific literature and public health discussions. The compound’s potential as a COX-2 selective inhibitor could position it as a safer alternative to traditional NSAIDs, reducing gastrointestinal side effects.

Another frequently searched term is "How are computational models used to predict sulfonamide reactivity?" Advanced molecular docking simulations have been applied to N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide to predict its binding modes with target proteins. Such approaches accelerate drug discovery by identifying promising candidates before costly lab experiments, resonating with the pharmaceutical industry's push for cost-efficient R&D.

Regulatory and safety assessments of CAS No. 1021219-34-0 emphasize its compliance with standard laboratory handling protocols. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. These precautions are often highlighted in chemical safety guidelines, a recurring theme in occupational health queries.

The future trajectory of N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-phenoxybenzene-1-sulfonamide research may involve combination therapies, where it could synergize with other bioactive molecules to enhance efficacy. This approach is gaining traction in oncology and immunology, addressing complex diseases through multi-target strategies. As the scientific community continues to explore its mechanisms, this compound exemplifies the intersection of medicinal chemistry and translational research.